Cas no 919709-53-8 (2-{(4-fluorophenyl)methylsulfanyl}-1-(naphthalene-2-carbonyl)-4,5-dihydro-1H-imidazole)

• Product Name: 2-{(4-fluorophenyl)methylsulfanyl}-1-(naphthalene-2-carbonyl)-4,5-dihydro-1H-imidazole
• CAS No: 919709-53-8
• MF: C₂₁H₁₇FN₂OS
• MW: 364.435887098312
• CID: 6467379
• Update Time: 2025-05-19

2-{(4-fluorophenyl)methylsulfanyl}-1-(naphthalene-2-carbonyl)-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-{(4-fluorophenyl)methylsulfanyl}-1-(naphthalene-2-carbonyl)-4,5-dihydro-1H-imidazole
• Methanone, [2-[[(4-fluorophenyl)methyl]thio]-4,5-dihydro-1H-imidazol-1-yl]-2-naphthalenyl-

• Inchi： 1S/C21H17FN2OS/c22-19-9-5-15(6-10-19)14-26-21-23-11-12-24(21)20(25)18-8-7-16-3-1-2-4-17(16)13-18/h1-10,13H,11-12,14H2
• InChI Key： PDLUFZLGCTTZKV-UHFFFAOYSA-N
• SMILES： C(N1C(SCC2=CC=C(F)C=C2)=NCC1)(C1=CC=C2C(=C1)C=CC=C2)=O

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 535.2±52.0 °C(Predicted)
• pka: 1?+-.0.60(Predicted)

Additional information on 2-{(4-fluorophenyl)methylsulfanyl}-1-(naphthalene-2-carbonyl)-4,5-dihydro-1H-imidazole

Comprehensive Overview of 2-{(4-fluorophenyl)methylsulfanyl}-1-(naphthalene-2-carbonyl)-4,5-dihydro-1H-imidazole (CAS No. 919709-53-8)

The compound 2-{(4-fluorophenyl)methylsulfanyl}-1-(naphthalene-2-carbonyl)-4,5-dihydro-1H-imidazole (CAS No. 919709-53-8) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring a naphthalene-2-carbonyl moiety and a 4-fluorophenyl group, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting specific enzymatic pathways.

In recent years, the demand for fluorinated compounds and heterocyclic derivatives has surged due to their enhanced metabolic stability and bioavailability. This compound, with its imidazole core and sulfanyl linkage, aligns perfectly with these trends. Its CAS No. 919709-53-8 is frequently searched in academic databases, reflecting its relevance in modern medicinal chemistry. The presence of the 4-fluorophenyl group is particularly noteworthy, as fluorination is a common strategy to improve the pharmacokinetic properties of drug candidates.

From a synthetic perspective, 2-{(4-fluorophenyl)methylsulfanyl}-1-(naphthalene-2-carbonyl)-4,5-dihydro-1H-imidazole offers versatility. It can serve as a building block for more complex molecules, such as kinase inhibitors or GPCR modulators, which are hot topics in drug development. The naphthalene ring system contributes to its lipophilicity, a property often exploited in the design of CNS-active drugs. This aligns with the growing interest in blood-brain barrier penetration and neurotherapeutic agents.

The compound's mechanism of action is still under investigation, but preliminary studies suggest it may interact with protein-protein interactions (PPIs), a rapidly expanding area in drug discovery. PPIs are notoriously difficult to target, making molecules like CAS No. 919709-53-8 invaluable tools for researchers. Its imidazole ring, a common pharmacophore, further enhances its potential as a scaffold for fragment-based drug design.

Environmental and regulatory considerations are also critical when discussing 2-{(4-fluorophenyl)methylsulfanyl}-1-(naphthalene-2-carbonyl)-4,5-dihydro-1H-imidazole. While it is not classified as hazardous, its fluorinated components necessitate careful handling to avoid environmental persistence. The sulfanyl group, meanwhile, may offer opportunities for green chemistry applications, such as catalytic transformations or biodegradable materials.

In summary, CAS No. 919709-53-8 represents a fascinating intersection of medicinal chemistry, drug design, and materials science. Its structural features and potential applications make it a compound worth watching in the coming years, particularly as the pharmaceutical industry continues to prioritize targeted therapies and precision medicine.